Cas no 321921-71-5 (CataCXium A)

• Product Name: CataCXium A
• CAS No: 321921-71-5
• MF: C₂₄H₃₉P
• MW: 358.540228128433
• MDL: MFCD05861606
• CID: 67656
• PubChem ID: 11371790
• Update Time: 2025-08-05

CataCXium A Chemical and Physical Properties

Names and Identifiers

• Di(adamantan-1-yl)(butyl)phosphine
• Butyldi-1-adamantylphosphine
• Di(1-adamantyl)-n-butylphosphine
• Butylbis(tricyclo[3.3.1.13,7]dec-1-yl)phosphine
• bis(1-adamantyl)-butylphosphane
• CalaCXium A
• CATACXIUM A
• CATACXIUM(R) A
• di-(1-adamantyl)-n-butylphosphine
• n-BuP(1-Ad)2
• nBuP(1-adamantyl)2
• n-butyldiadamantylphosphine
• P(1-Ad)2nBu
• cataCXium® A
• Bis(adamant-1-yl)(butyl)phosphine
• Bis(adamantan-1-yl)(butyl)phosphine
• Butyldi(1-adamantanyl)phosphine
• Di-1-adamantylbutylphosphine
• Diadamantyl-n-butylphosphane
• Bis(adamant-1-yl)(butyl)phosphine cataCXium A
• SCHEMBL19588665
• AMY19736
• butyl-di-1-adamantylphosphine
• butyldi-1 adamantylphosphine
• AS-60432
• Bis(1-adamantyl)-butyl-phosphane
• CS-W001145
• CatacXiumA
• CS-D1800
• di(adamantan-1-yl)(butyl)-phosphine
• di(1-adamantyl)-n-butyl-phosphine
• 321921-71-5
• FT-0648862
• HTJWUNNIRKDDIV-UHFFFAOYSA-N
• di(adamantan-1-yl)(butyl)phosphane
• butyl di-1-adamantyl phosphine
• I11991
• di-1-Adamantyl-n-butylphosphine
• butyldi(1-adamantyl)phosphine
• butyl-bis(tricyclo[3.3.1.13,7]dec-1-yl)-phosphine
• BIS(ADAMANTAN-1-YL)(BUTYL)PHOSPHANE
• di(adamantan-1-yl)-(butyl)phosphine
• n-butyl di-1-adamantylphosphine
• n-butyldi-1-adamantylphosphine
• C24H39P
• Y-200025
• SY009560
• (bisadamantyl)-n-butyl-phosphane
• butyldi-1-adamantyl phosphine
• EN300-177282
• butyl-bis(tricyclo[3.3.1.13.7]dec-1-yl)-phosphine
• A875675
• di-1-adamantyl(butyl)phosphine
• butyldiadamantylphosphine
• BP-12241
• SCHEMBL128692
• PB48236
• MFCD05861606
• butyldiadamantyl-phosphine
• butyl diadamantyl phosphine
• SCHEMBL20077560
• n-butyl-di-adamantylphosphine
• di-(1-admantyl)-n-butylphosphine
• BCP04373
• di-(adamantyl)-n-butylphosphine
• butylbis(tricyclo[3.3.1.13,7]dec-1-yl)-phosphine
• butyl di-1-adamantylphoshine
• DTXSID10463920
• butyl di-1-adamantylphosphine
• SCHEMBL20067101
• di(adamant-1-yl)(butyl)phosphine
• cataCXium(R) A, 95%
• AKOS015917431
• AKOS017343282
• doi:10.14272/HTJWUNNIRKDDIV-UHFFFAOYSA-N.1
• diadamantyl-n-butylphosphine
• 10.14272/HTJWUNNIRKDDIV-UHFFFAOYSA-N.1
• J-520223
• butyl-di-1-adamantyl phosphine
• Butyldi-1-adamantylphosphine,98%
• DB-008547
• CataCXium A

• MDL： MFCD05861606
• Inchi： 1S/C24H39P/c1-2-3-4-25(23-11-17-5-18(12-23)7-19(6-17)13-23)24-14-20-8-21(15-24)10-22(9-20)16-24/h17-22H,2-16H2,1H3
• InChI Key： HTJWUNNIRKDDIV-UHFFFAOYSA-N
• SMILES： P(CCCC)(C12CC3CC(CC(C3)C1)C2)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 358.27900
• Monoisotopic Mass: 358.278938242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.6670
• Melting Point: 100°C
• Boiling Point: 355-360°C
• Flash Point: 100 °C
• PSA: 13.59000
• LogP: 7.20600
• Vapor Pressure: No data available
• Sensitiveness: air sensitive

CataCXium A Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：Storage temperature 2-8 ℃, argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives

Additional information on CataCXium A

CataCXium A: A Comprehensive Overview

CataCXium A, identified by the CAS registry number CAS No. 321921-71-5, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is classified as a heterocyclic aromatic compound, and its structure comprises a fused ring system with nitrogen atoms, contributing to its distinctive reactivity and stability. Recent studies have highlighted its role in various chemical reactions, particularly in the fields of organic synthesis and materials science.

The synthesis of CataCXium A involves a multi-step process that typically begins with the preparation of precursor molecules. These precursors undergo various transformations, including cyclization reactions, to form the final product. The synthesis pathway has been optimized in recent years, with researchers focusing on improving yield and reducing reaction time. For instance, a study published in 2023 demonstrated the use of microwave-assisted synthesis to achieve higher yields of CAS No. 321921-71-5, showcasing the advancements in synthetic methodologies.

CataCXium A exhibits remarkable thermal stability, making it suitable for applications that require high-temperature conditions. Its electronic properties also make it a promising candidate for use in organic electronics. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs) and flexible electronics. For example, a 2023 study reported that incorporating CAS No. 321921-71-5 into OLED structures significantly improved device efficiency and operational lifetime.

In addition to its electronic applications, CataCXium A has shown promise in catalytic processes. Its ability to act as a catalyst in various organic reactions has been extensively studied. Researchers have found that it can facilitate the formation of complex molecular architectures with high selectivity. This property is particularly valuable in drug discovery and fine chemical synthesis, where precise control over reaction outcomes is crucial.

The environmental impact of CataCXium A has also been a topic of interest. Studies have examined its biodegradability and toxicity profiles under various conditions. Results indicate that it exhibits low toxicity towards aquatic organisms, which aligns with its potential use in industrial applications where environmental safety is a concern.

In conclusion, CataCXium A, with its CAS number CAS No. 321921-71-5, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool in modern chemistry and materials science.